Cas no 1805715-86-9 (Methyl 4-methyl-2-propionylbenzoate)

Methyl 4-methyl-2-propionylbenzoate is a versatile aromatic ester with a propionyl functional group, commonly utilized as an intermediate in organic synthesis and pharmaceutical manufacturing. Its molecular structure, featuring both ester and ketone moieties, allows for selective reactivity in various chemical transformations, such as condensation or reduction reactions. The compound's stability and well-defined purity make it suitable for applications requiring precise control over reaction pathways. Its methyl and propionyl substituents enhance solubility in organic solvents, facilitating its use in homogeneous reaction systems. This compound is particularly valued in fine chemical synthesis for its consistent performance and compatibility with diverse synthetic methodologies.

Methyl 4-methyl-2-propionylbenzoate structure

1805715-86-9 structure

Product Name:Methyl 4-methyl-2-propionylbenzoate

CAS No:1805715-86-9

MF:C₁₂H₁₄O₃

MW:206.237763881683

CID:5000977

Update Time:2025-06-15

Methyl 4-methyl-2-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-methyl-2-propionylbenzoate
- Inchi： 1S/C12H14O3/c1-4-11(13)10-7-8(2)5-6-9(10)12(14)15-3/h5-7H,4H2,1-3H3
- InChI Key： YXNHGXHGOOFEES-UHFFFAOYSA-N
- SMILES： O=C(CC)C1C=C(C)C=CC=1C(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 247
XLogP3: 2.3
Topological Polar Surface Area: 43.4

Methyl 4-methyl-2-propionylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010015103-250mg	Methyl 4-methyl-2-propionylbenzoate	1805715-86-9	97%	250mg	484.80 USD	2021-07-05
Alichem	A010015103-500mg	Methyl 4-methyl-2-propionylbenzoate	1805715-86-9	97%	500mg	831.30 USD	2021-07-05
Alichem	A010015103-1g	Methyl 4-methyl-2-propionylbenzoate	1805715-86-9	97%	1g	1,564.50 USD	2021-07-05

Methyl 4-methyl-2-propionylbenzoate Related Literature

1. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

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Additional information on Methyl 4-methyl-2-propionylbenzoate

Comprehensive Analysis of Methyl 4-methyl-2-propionylbenzoate (CAS No. 1805715-86-9): Properties, Applications, and Industry Trends

In the realm of specialty chemicals, Methyl 4-methyl-2-propionylbenzoate (CAS No. 1805715-86-9) has garnered significant attention due to its unique molecular structure and versatile applications. This ester derivative, characterized by its methyl and propionyl functional groups, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. With the growing demand for high-purity chemical intermediates, researchers and manufacturers are increasingly exploring its synthesis pathways and industrial scalability.

The compound’s CAS number 1805715-86-9 is a pivotal identifier in regulatory and procurement contexts, ensuring traceability and compliance with global safety standards. Recent studies highlight its role in organic synthesis, particularly in constructing complex aromatic frameworks. For instance, its benzoate core facilitates reactions like Friedel-Crafts acylation, making it valuable for fine chemical production. As sustainability gains traction, innovations in green chemistry have also explored catalytic methods to optimize its synthesis, reducing waste and energy consumption.

From a commercial perspective, Methyl 4-methyl-2-propionylbenzoate aligns with trends in custom synthesis and contract manufacturing. Companies specializing in bulk pharmaceutical intermediates often seek this compound for its compatibility with multi-step reactions. Additionally, its stability under varied pH conditions makes it suitable for formulation development, addressing needs in controlled-release drug delivery systems. Analysts note a surge in patent filings related to its derivatives, underscoring its potential in intellectual property-driven markets.

Emerging discussions in AI-driven drug discovery further elevate the relevance of CAS No. 1805715-86-9. Computational models increasingly rely on such building blocks to simulate novel bioactive molecules, accelerating R&D efficiency. Meanwhile, forums and Q&A platforms frequently address queries like "How to synthesize Methyl 4-methyl-2-propionylbenzoate?" or "What are its spectroscopic properties?", reflecting practical challenges in lab-scale production. These topics are often coupled with searches for HPLC purity analysis and NMR characterization data, emphasizing the need for accessible technical resources.

In conclusion, Methyl 4-methyl-2-propionylbenzoate exemplifies the intersection of chemical innovation and industrial demand. Its applications span from pharmaceutical intermediates to material science, driven by advancements in synthetic methodologies and analytical techniques. As industries prioritize cost-effective and sustainable solutions, this compound is poised to remain a focal point in both academic research and commercial ventures.